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Compound of Interest

Compound Name: CALP1

Cat. No.: B133520

Essential Safety and Handling Guide for CALP1

FOR RESEARCH USE ONLY. NOT FOR HUMAN OR VETERINARY USE.

This guide provides immediate and essential safety protocols, operational procedures, and
disposal plans for handling CALP1 (Calcium-like Peptide 1). The information is intended for
researchers, scientists, and drug development professionals.

Compound Information

CALP1 is a cell-permeable calmodulin (CaM) agonist that plays a role in calcium signaling
pathways.[1][2] It is a peptide that can influence cellular processes such as apoptosis and
calcium influx.[3][4][5]
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Property Value Source
CAS Number 145224-99-3 [2]
Molecular Formula C40H75N9010 [2]
Molecular Weight 842.09 g/mol [2]
Appearance White to off-white solid/powder  [6]

B Soluble to 1 mg/mL in water.
Solubility _ [6]
Soluble in DMSO.

Store as a powder at -20°C for

up to 1 year, or at -80°C for up

to 2 years. In solvent, store at
Storage -80°C for up to 6 months, or at [6]

-20°C for up to 1 month. Avoid

repeated freeze-thaw cycles.

Keep away from moisture.

Hazard Identification and Personal Protective
Equipment (PPE)

A specific Safety Data Sheet (SDS) for CALP1 is not readily available. Therefore, the following
recommendations are based on general best practices for handling peptide compounds of
unknown toxicity.
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Hazard Recommended PPE

Wear appropriate protective eyeglasses or
chemical safety goggles as described by

Eye Contact OSHA's eye and face protection regulations in
29 CFR 1910.133 or European Standard
EN166.

) Wear appropriate protective gloves (e.g., nitrile
Skin Contact
rubber) and a lab coat.

Use in a well-ventilated area or under a

chemical fume hood. If dust is generated, use a

Inhalation
NIOSH/MSHA or European Standard EN 149
approved respirator.

Ingestion Do not eat, drink, or smoke when handling.

Handling and Storage Protocol

Receiving and Storage:
o Upon receipt, inspect the vial for damage.

» Store the lyophilized powder at -20°C or -80°C in a tightly sealed container, protected from
light and moisture.[6][7]

Preparation of Stock Solutions:
» Before opening, allow the vial to equilibrate to room temperature to prevent condensation.[7]
o Reconstitute the peptide using sterile distilled water or a suitable solvent like DMSO.[6]

o For long-term storage of stock solutions, it is recommended to make single-use aliquots and
store them at -20°C or -80°C to avoid repeated freeze-thaw cycles.[7]

Experimental Use:
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e Handle the compound in a designated area, preferably in a chemical fume hood, to minimize

inhalation exposure.
e Use calibrated equipment for all measurements.

» Avoid direct contact with the skin, eyes, and clothing.
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CALP1 Handling Workflow
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CALP1 Disposal Workflow

Waste Generation
(Unused CALP1, Contaminated Items)

:

Segregate CALP1 Waste

:

Collect in a Labeled,
Sealed Container

:

Store Temporarily in a
Designated Safe Area

:

Contact Environmental
Health & Safety (EHS)

Dispose via Approved
Hazardous Waste Vendor

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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« To cite this document: BenchChem. [Personal protective equipment for handling CALP1].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b133520#personal-protective-equipment-for-handling-
calpl]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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